GNE-555
Overview
Description
GNE-555 is a novel, orally bioavailable, potent and selective mTOR inhibitor with potential anticancer activity. GNE-55 exhibited single-digit nanomolar mTOR cellular activity, excellent kinase selectivity, highly desirable free drug clearance, and excellent oral exposure in both mouse and dog. Furthermore, this compound displayed similar efficacy at less than half the dose of GDC-0349 in a 14-day tumor growth inhibition study.
Scientific Research Applications
Electronic Circuit Design and Applications
The 555 timer IC is extensively used in electronic circuits as a pulse generator. Notably, a circuit comprising a single 555 IC, an LED, an inductor, two capacitors, and three resistors can exhibit chaos, governed by piecewise-linear equations with stable but no unstable equilibria. This circuit, demonstrating sensitive dependence on initial conditions and periodic orbits with a Farey tree structure, can be utilized for experimentation even with limited resources (Niranatlumpong & Allen, 2022). Furthermore, the 555 timer integrated circuit is employed in pre-college STEM outreach, enhancing literacy and interest in technical topics and careers (Nagel & Watkins, 2016).
Materials Science and Engineering
In materials science, the PM-555 solid-state nuclear track detector, a copolymer of methacrylic esters and olefins, has been studied for its response to gamma irradiation. This research focuses on the electrical, molecular, and structural changes in PM-555, revealing significant alterations in electrical resistance and molecular mass due to gamma irradiation (Nouh, 2004). Additionally, the Ti-5553 alloy, a near beta Ti alloy, has been quantitatively characterized under various processing conditions, crucial for developing models relating processing, microstructure, and mechanical properties (Kar, Ghosh, Fulzele, & Bhattacharjee, 2013).
Biomedical Applications
In the biomedical field, the prevalence of autoreactive CD4+ T cells towards the GAD65(555-567) epitope in type 1 diabetes (T1D) has been investigated. This study provides insights into the immune response in healthy and T1D subjects, noting that GAD65(555-567)-reactive T cells from T1D subjects were present in both naïve and memory T-cell pools, unlike in healthy subjects (Danke, Yang, Greenbaum, & Kwok, 2005).
Electrical and Electronics Engineering
The 555 timer is integral in electrical and electronics engineering, employed in a variety of applications like pulse generation, shaping, timing, and delay circuits. Its versatility is demonstrated in projects like heart rate monitor circuits, showcasing its practical application in diverse engineering contexts (Wang, 2011).
Properties
Molecular Formula |
C26H34N6O3 |
|---|---|
Molecular Weight |
478.59 |
SMILES |
O=C(NC1=CC=C(C2=NC(N3[C@@H](C)COCC3)=C(C[C@]4([H])CC[C@@]5([H])N4C6COC6)C5=N2)C=C1)NCC |
Appearance |
Solid powder |
synonyms |
GNE555; GNE 555; GNE-555.; 1-ethyl-3-(4-((6S,9R)-4-((S)-3-methylmorpholino)-10-(oxetan-3-yl)-6,7,8,9-tetrahydro-5H-6,9-epiminocyclohepta[d]pyrimidin-2-yl)phenyl)urea |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
